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Compound of Interest

Compound Name: 4-(Methylsulfonyl)picolinic acid
Cat. No.: B8097543
Get Quote

Executive Summary

4-(Methylsulfonyl)picolinic acid is a bifunctional pyridine scaffold characterized by a
carboxylic acid at the C2 position and a methylsulfonyl group at the C4 position. This specific
substitution pattern renders the molecule highly valuable in medicinal chemistry for two primary

reasons:
» Electronic Activation: The electron-withdrawing nature of the sulfone (

), combined with the pyridine nitrogen, makes the C4 position highly susceptible to
Nucleophilic Aromatic Substitution (

). This allows the sulfone to act as a "place-holder” or leaving group for late-stage
diversification.

» Chelation Potential: The picolinic acid moiety (N atom adjacent to COOH) acts as a bidentate
ligand, relevant for metallo-enzyme inhibition or fragment-based drug design (FBDD).

This guide provides a validated roadmap for the synthesis, characterization, and derivatization
of this compound, moving beyond basic data to actionable experimental logic.
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Chemical & Physical Specifications

The following data aggregates predicted and experimental values suitable for establishing

analytical standards.

Property Value | Description Notes
CAS Number 1026676-25-4 Unique identifier.[1][2][3][4][5]
Formula
Molecular Weight 201.20 g/mol Monoisotopic Mass: 201.01
White to off-white crystalline Hygroscopic tendency; store
Appearance ] _
solid desiccated.
Poor solubility in non-polar
Solubility DMSO, Methanol, DMF solvents (
, Hexane).
_ _ Acidic due to electron-deficient
pKa (Acid) ~2.1 (Predicted) )
ring.
Low lipophilicity due to polarit
LogP ~-0.1t0 0.5 Pop ) Y P Y
of sulfone/acid.
] ] Note: Sulfones often have high
Melting Point >140 °C (Decomposes)

MPs.

Synthetic Pathways & Process Chemistry[6]

The most robust route to 4-(methylsulfonyl)picolinic acid avoids direct sulfonylation of the

unactivated ring. Instead, it utilizes a "Sulfide Oxidation" strategy starting from commercially

available 4-chloropicolinic acid.

Validated Synthesis Protocol

Step 1: Nucleophilic Displacement (Introduction of Sulfur)

e Precursor: 4-Chloropicolinic acid (CAS 5470-22-4) or its methyl ester.
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Reagent: Sodium thiomethoxide (

).

Conditions: DMF or DMSO,

Mechanism:

. The chlorine at C4 is displaced by the thiolate.

Critical Insight: Use the methyl ester for easier purification (chromatography) and hydrolysis
later. If using the free acid, use 2.2 equivalents of base to handle the carboxylate.

Step 2: Oxidation (Sulfide

Sulfone)

¢ Reagent: Sodium Tungstate (

) / Hydrogen Peroxide (
) OR
-CPBA.

o Conditions: Aqueous/Acetic acid (for tungstate) or DCM (for

-CPBA).

o Why this route? Direct sulfonylation (using sodium methanesulfinate) often requires copper
catalysis and high temperatures which can decarboxylate the picolinic acid. The oxidation
route is milder and higher yielding.

NaSMe, DMF | H202, Na2wO4
4-Chloropicolinic Acid 80°C, SnAr 4-(Methylthio)picolinic Acid ! or mMCPBA 4-(Methylsulfonyl)picolinic Acid
(CAS 5470-22-4) H (Intermediate) : (CAS 1026676-25-4)
I
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Figure 1: Step-wise synthesis via sulfide oxidation, prioritizing mild conditions to preserve the
carboxylic acid.

Reactivity Profile & Derivatization

For drug discovery scientists, the utility of this compound lies in its orthogonal reactivity. You
can modify the C2-acid and the C4-sulfone independently.

The C4 "Safety-Catch" ( Lability)

The C4-sulfonyl group is a "super-leaving group" in this system. The pyridine ring is electron-
deficient (

-deficient), and the protonated/esterified carboxyl group at C2 further withdraws electron
density.

o Reaction: Displacement of
by amines, alkoxides, or thiols.

o Application: This allows the synthesis of 4-amino-picolinates which are otherwise difficult to

access.

o Control: To prevent premature displacement, perform amide coupling at C2 before exposing
the molecule to strong nucleophiles at high temperatures.

C2-Amidation

e Protocol: Standard coupling (HATU, EDC/HOBt) works well.
o Caution: Avoid converting to the acid chloride using

at high heat, as this may degrade the sulfone or cause self-reaction. Use oxalyl
chloride/DMF at

if an acid chloride is required.
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Figure 2: Orthogonal reactivity map. Blue path preserves the sulfone; Red path utilizes the
sulfone as a leaving group.

Medicinal Chemistry Applications
Bioisosterism & Metabolic Stability

The methylsulfonyl group is often used as a bioisostere for a carbonyl or a sulfonamide. It is
metabolically robust (unlike the sulfide precursor, which is prone to S-oxidation in vivo).

e LogP Modulation: The sulfone lowers LogP compared to a phenyl ring, improving aqueous
solubility.

o H-Bonding: The sulfone oxygens are weak Hydrogen Bond Acceptors (HBA), useful for
interacting with backbone amides in protein active sites.

Fragment-Based Drug Discovery (FBDD)

This molecule is an ideal "fragment” for screening:
e Low MW (<250): Allows room for growth.

o Vectorial Growth: The C2 acid allows growth into the solvent front, while the C4 sulfone can
probe deep hydrophobic pockets or be displaced to introduce specificity elements.
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Analytical Characterization

To validate the identity of synthesized batches, look for these specific spectral signatures:
e NMR (DMSO-
):
o ppm (Broad s, 1H,
).
o ppm (d, 1H, C6-
, adjacent to N).
o ppm (s, 1H, C3-
, adjacent to COOH).
o ppm (d, 1H, C5-
).

o ppm (s, 3H,

* IR Spectroscopy:
o Strong bands at

and
(Sulfone
stretch).

o Broad band

(

stretch of carboxylic acid).
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o Sharp band

(

stretch).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8097543/docs#4-methylsulfonyl-picolinic-acid-
technical-profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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